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Abstract: This document provides a detailed overview of the application of the Interacting
Boson Model (IBM) to elucidate the complex nuclear structure of Samarium-152 (1>2Sm).
1525m, with 62 protons and 90 neutrons, is a prime example of a nucleus in a shape-phase
transitional region, exhibiting characteristics that deviate from simple vibrational or rotational
models. These notes cover the theoretical framework of the IBM, present quantitative
comparisons between experimental data and model calculations, and provide detailed
protocols for key experimental techniques used to probe the structure of this nucleus. This
content is intended for researchers and scientists in the fields of nuclear physics and related
disciplines.

Introduction to the Interacting Boson Model (IBM)

The Interacting Boson Model is a powerful theoretical framework used to describe the collective
properties of atomic nuclei.[1] In its most common form, IBM-1, no distinction is made between
proton and neutron excitations. The model simplifies the complex interactions of nucleons by
treating pairs of valence nucleons (either particles or holes) as bosons. These bosons are
categorized into two types: s bosons with angular momentum L=0 and d bosons with angular
momentum L=2.[1][2] The collective states of an even-even nucleus are then described by the
interactions of a fixed number of these bosons, N, which is the sum of the number of proton
pairs and neutron pairs outside the closed shells.

The IBM Hamiltonian can be expressed in a general form that includes terms for the energies
of the s and d bosons and their interactions. By varying the parameters of this Hamiltonian, a
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wide range of nuclear collective behaviors can be described. The model is particularly insightful
due to its three dynamical symmetries, which correspond to idealized geometric limits:

o U(5) symmetry: Describes the vibrational motion of spherical nuclei.
e SU(3) symmetry: Describes the rotational motion of well-deformed, axially symmetric nuclei.

e O(6) symmetry: Describes y-unstable nuclei, which are soft with respect to triaxial
deformation.

The structure of many nuclei can be understood as lying in the transitional regions between
these idealized symmetries.

The Structure of *>2Sm as a Transitional Nucleus

The nucleus 1>2Sm is of significant interest as it lies in a region of rapid structural change
between the nearly spherical >°Sm (N=88) and the well-deformed 1>*Sm (N=92).[3] This
makes it an excellent laboratory for testing models of nuclear structure in a transitional regime.
Within the IBM framework, 1>2Sm is located in the transition region between the U(5) vibrational
and SU(3) rotational limits.[4][5] This transitional nature is characterized by the coexistence of
spherical and deformed shapes, a phenomenon the IBM can effectively model.[6]

Data Presentation: Energy Levels and B(E2) Transitions

The validity of the IBM is tested by its ability to reproduce experimental observables. The
following tables summarize key quantitative data for 12Sm, comparing experimental values
with theoretical calculations from the Interacting Boson Model (specifically, the IBM-2, which
distinguishes between neutron and proton bosons).

Table 1: Comparison of Experimental and IBM-2 Calculated Energy Levels for >2Sm (in MeV)
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Level (317) Band Assignment Experimental IBM-2 Calculated
Energy[5] Energy[5]
217 Ground State 0.122 0.122
41+ Ground State 0.366 0.372
617 Ground State 0.707 0.735
02+ Beta 0.685 0.691
22+ Beta 0.810 0.816
237 Gamma 1.086 1.041
31t Gamma 1.234 1.201
43* Gamma 1.372 1.401

The energy ratio Ra/2 = E(41%)/E(21%) for 152Sm is experimentally 3.00, while the IBM-2
calculation gives 3.05. This value is intermediate between the vibrational limit (R4/2 = 2.0) and
the rotational limit (R4/2 = 3.33), confirming its transitional character.[5]

Table 2: Comparison of Experimental and IBM-2 Calculated B(E2) Transition Probabilities for
1525m (in e2b?)

Transition (Ji* -~ JE*) Experimental B(E2)[5] IBM-2 Calculated B(E2)[5]
21 - 01 0.550 0.550
41 - 21 0.820 0.811
61 — 41 0.960 0.902
22 - 01 0.003 0.004
22 - 02 0.560 0.491
23 - 01 0.016 0.015
23 > 21 0.090 0.081
23 > 4 0.002 0.003
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B(E2) values, or reduced electric quadrupole transition probabilities, are a sensitive probe of
nuclear collectivity. The good agreement between the experimental and calculated values
demonstrates the success of the IBM in describing the collective structure of 1>2Sm.

Visualizations of the IBM Framework for 52Sm

The relationships within the IBM and its application can be visualized to provide a clearer
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Caption: The Casten Triangle, illustrating the three dynamical symmetries of the IBM and the
position of 132Sm in the transitional region between the U(5) and SU(3) limits.
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IBM Calculation Workflow

1. Determine Boson Number (N)
from valence nucleons

Experimental Input

2. Construct IBM Hamiltonian Experimental Data
H=en d+Xc LLL+.. (Energy Levels, B(E2) values)

3. Fit Hamiltonian Parameters
to Experimental Data

4. Diagonalize Hamiltonian Matrix

5. Calculate Observables
(Energies, Wavefunctions, B(E2))

Analysis & Interpretation

Calculate Potential Energy Surface (PES) Compare Calculated Observables

from Hamiltonian with Experimental Data

Interpret Structure
(Shape, Symmetry, Coexistence)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the process of applying the Interacting Boson Model to
analyze the structure of a nucleus like 152Sm.

Experimental Protocols
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The experimental data presented above are primarily obtained through gamma-ray
spectroscopy techniques, often following reactions that populate excited states in the nucleus
of interest. Below are generalized protocols for two such powerful techniques.

Protocol: In-Beam Gamma-Ray Spectroscopy via (a,2n)
Reaction

This protocol describes a typical experiment to study the excited states of 1°2Sm populated via
the 1°°Nd(a,2n)t>2Sm fusion-evaporation reaction.[7]

1. Target Preparation:

o Obtain a highly enriched, self-supporting foil of 1>°Nd. The target thickness is typically on the
order of 1-2 mg/cm?.

e The target may be backed with a thin layer of a heavy element like gold or lead to stop the
recoiling nuclei (a "backed target") or be a thin foil to allow recoils to exit into a vacuum (a
"thin target"), depending on the specific measurements planned (e.g., lifetime measurements
using Doppler shifts).

2. Experimental Setup:
» Place the target in a vacuum chamber at the end of a particle accelerator beamline.

e Arrange an array of High-Purity Germanium (HPGe) detectors around the target chamber. A
modern spectrometer may consist of many detectors, often with Compton-suppression
shields (e.g., BGO scintillators) to improve the peak-to-total ratio of the measured spectra.[8]

e The detectors are placed at various angles with respect to the beam direction to enable
measurements of gamma-ray angular distributions, which are important for spin and parity
assignments.

3. Data Acquisition:

e Accelerate a beam of a-particles (*He?*) to an energy optimized for the (a,2n) reaction
channel (typically 20-30 MeV).
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 Direct the beam onto the 1°°Nd target.

e The signals from the HPGe detectors are processed by a multi-parameter data acquisition
system. The system records the energy and timing of each detected gamma ray from each
detector.

o Data is typically collected in an "event-by-event" mode, where coincident gamma rays (those
detected within a narrow time window, e.g., <100 ns) are recorded together.

4. Calibration and Data Analysis:

o Energy Calibration: Before and after the main experiment, acquire spectra from standard
radioactive sources with well-known gamma-ray energies (e.g., 133Ba, 1°2Eu, ¢°Co0).[1][9] Fit a
polynomial function (usually linear or quadratic) to the peak channel vs. energy data to
establish the energy calibration for each detector.

» Efficiency Calibration: Use the same standard sources, which also have well-known gamma-
ray intensities, to determine the detection efficiency of the HPGe array as a function of
energy.[10][11] This is crucial for determining the relative intensities of the observed gamma
rays.

e Coincidence Analysis: Construct a symmetric gamma-gamma coincidence matrix (or a
higher-fold cube/hypercube) from the event-by-event data. By setting a gate on the energy of
a known gamma-ray transition in the matrix, a spectrum of all coincident transitions can be
generated. This is the primary method for building the nuclear level scheme, establishing the
sequence of decays, and identifying new transitions.

e Angular Correlations: Analyze the relative intensity of a gamma ray detected at different
angles with respect to the beam axis (or another gamma ray) to determine transition
multipolarities and infer the spins of the excited states.

Protocol: Multi-Step Coulomb Excitation

Coulomb excitation is a powerful tool for probing collective structures, as the purely
electromagnetic interaction is well understood and allows for the extraction of electromagnetic
matrix elements, including transition probabilities and static quadrupole moments.[12][13]
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. Beam and Target Selection:

To study 1°2Sm, a stable 1°2Sm target is typically used. The target should be thin (e.g., 0.5-
1.0 mg/cm?) and deposited on a thin backing (e.g., carbon) to minimize energy loss effects.

A heavy-ion beam is required to ensure a strong electromagnetic field and induce multi-step
excitations. The beam energy is kept below the "safe energy" threshold to ensure the
interaction is purely electromagnetic and not influenced by nuclear forces.[12] A common
choice might be a >2Ni or 2°8Pb beam.

. Experimental Setup:

The experimental setup involves a combination of particle detectors and gamma-ray
detectors.

Particle Detectors: An array of position-sensitive particle detectors (e.g., silicon detectors) is
placed at backward and/or forward angles to detect the scattered projectile and/or recoil
target nuclei. The scattering angle is crucial as the excitation probability is strongly
dependent on it.

Gamma-Ray Detectors: An array of HPGe detectors is positioned around the target to detect
the de-excitation gamma rays in coincidence with the scattered particles.

. Data Acquisition:
The beam is directed onto the 1>2Sm target.

The data acquisition system records particle-gamma coincidences. For each event, the
energy and angle of the scattered particle are recorded along with the energy and timing of
the coincident gamma ray.

This coincidence requirement is essential to isolate the gamma rays from 1>2Sm from any
background reactions.

. Data Analysis using GOSIA:
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e The analysis of Coulomb excitation data is complex and is almost universally performed
using a coupled-channels least-squares fitting code such as GOSIA.[2][4]

 Input Preparation:

o Define the level scheme of 1>2Sm, including the energies, spins, and parities of all known
states to be included in the calculation.

o Provide initial estimates for all relevant E1, E2, E3, and M1 matrix elements connecting
these states. These can be taken from previous measurements or theoretical models (like
the IBM).

o Define the experimental setup for each dataset being analyzed, including beam/target
properties, energies, particle detector angles, and gamma-ray detector efficiencies and
angles.

e The Fitting Procedure:

o GOSIA uses the semiclassical approximation to calculate the excitation amplitudes and
cross sections for all states based on the input matrix elements and experimental
conditions.[6][14]

o It then compares the calculated gamma-ray yields with the experimentally measured
yields for each patrticle scattering angle.

o A x2 minimization routine is used to iteratively adjust the matrix elements (both transitional
and diagonal) to achieve the best possible fit to all experimental data simultaneously.

o Output: The output of the GOSIA fit is a set of self-consistent, model-independent
electromagnetic matrix elements and their uncertainties. These values provide a
comprehensive picture of the collective properties of the nucleus, which can then be
compared with the predictions of nuclear models like the IBM.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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